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Compound of Interest

2-(3-Methylazetidin-1-yl)acetic
Compound Name:

acid hydrochloride
CAS No.: 1803590-99-9
Cat. No.: B1477963

Get Quote

Executive Summary: The "Rigidified Sarcosine"

2-(3-Methylazetidin-1-yl)acetic acid hydrochloride (CAS: 1055268-75-1) represents a high-
value building block in modern drug discovery.[1] Structurally, it functions as a conformationally
restricted surrogate for sarcosine (N-methylglycine) or N-ethylglycine.

By incorporating the nitrogen atom into a strained four-membered azetidine ring, this moiety
offers three distinct advantages over flexible acyclic linkers:

» lowered Lipophilicity: The ionization potential of the azetidine nitrogen typically lowers LogD
compared to piperidine or pyrrolidine analogs.

o Metabolic Stability: The steric bulk of the 3-methyl group and the strained ring often impede
oxidative metabolism (N-dealkylation) common in flexible amines.

» Vector Orientation: It provides a rigid exit vector, locking the carboxylic acid and the nitrogen
substituents into a specific geometry that can enhance ligand-target binding affinity.
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This guide details robust, field-tested protocols for utilizing this building block in amide
couplings and esterifications, with a specific focus on handling the hydrochloride salt form to
ensure reproducibility.

Physicochemical Profile & Handling
Data Summary

Property Value / Description

2-(3-methylazetidin-1-yl)acetic acid

IUPAC Name ]
hydrochloride
Formula CeH11NO2[1][2][3][4] * HCI
Molecular Weight 165.62 g/mol (Salt); 129.16 g/mol (Free Base)
Appearance White to off-white hygroscopic solid
» High: Water, DMSO, Methanol.[1] Low: DCM,
Solubility
Hexanes.
pKa (Calc.) ~2.5 (Carboxylic Acid), ~9.5 (Azetidinium)
o Achiral (Meso-like plane of symmetry through N-
Chirality

C3 axis)

Handling Criticalities

o Hygroscopicity: The HCI salt is hygroscopic. Weighing should be performed quickly or in a
controlled humidity environment. Store at -20°C under inert atmosphere (N2/Ar) for long-term
stability.

» Stoichiometry Alert: As an HCI salt, the reagent carries one equivalent of mineral acid. You
must add exactly one extra equivalent of base (e.g., DIPEA, TEA) in coupling reactions to
neutralize the HCI before the amino acid is "active." Failure to do this is the #1 cause of low
yields.

Protocol A: High-Fidelity Amide Coupling
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Application: Attaching the azetidine moiety to a primary or secondary amine (R-NHz) to create
a linker or active pharmacophore.[1] Mechanism: HATU-mediated activation.

Reagents

e Substrate: Amine partner (1.0 equiv)

Reagent: 2-(3-Methylazetidin-1-yl)acetic acid HCI (1.2 equiv)

Coupling Agent: HATU (1.3 equiv)

Base: N,N-Diisopropylethylamine (DIPEA) (3.5 - 4.0 equiv)[1]

Solvent: Anhydrous DMF or DMAc (0.1 M concentration)

Step-by-Step Methodology

e Pre-Activation (Critical Step):

o In a dried vial, dissolve 2-(3-Methylazetidin-1-yl)acetic acid HCI (1.2 equiv) in anhydrous
DMF.

o Add HATU (1.3 equiv).
o Add 2.0 equiv of DIPEA immediately.

o Note: The solution should turn slightly yellow. Stir at Room Temperature (RT) for 5-10
minutes. This neutralizes the HCI and forms the activated O-At ester.

e Coupling:
o Add the amine partner (1.0 equiv) to the reaction mixture.
o Add the remaining DIPEA (1.5 — 2.0 equiv).

o Reasoning: The second portion of base ensures the amine partner remains deprotonated
and maintains the basic pH required for the reaction kinetics.

¢ Reaction Monitoring:
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o Stir at RT for 2—4 hours.
o Monitor via LC-MS. Look for the product mass [M+H]*.

o Troubleshooting: If the reaction stalls, add 0.2 equiv of HOAt (or HOB?) to catalyze the
transfer.

e Workup & Purification (The "Zwitterion" Challenge):

o Caution: The product contains a tertiary amine (the azetidine). Do not wash with strong
acid (1N HCI), as the product will protonate and remain in the aqueous layer.

o Method: Dilute with EtOAc. Wash 2x with 5% NaHCOs (removes acids/HATU byproducts),
1x with Water, 1x with Brine.

o Drying: Dry over Na=SOs, filter, and concentrate.
o Purification: Flash chromatography.
» Eluent: DCM:MeOH (95:5 to 90:10).

» Note: Azetidines can streak on silica. Add 1% NH4OH or EtsN to the eluent if peak
tailing occurs.

Protocol B: Mild Esterification (Alkylation Route)

Application: Synthesizing prodrugs or intermediates where the carboxylic acid is converted to
an ester without exposing the strained ring to harsh acidic conditions (Fisher esterification).

Reagents

e Substrate: 2-(3-Methylazetidin-1-yl)acetic acid HCI (1.0 equiv)
o Electrophile: Alkyl Halide (e.g., Methyl lodide, Benzyl Bromide) (1.2 equiv)
o Base: Cesium Carbonate (Cs2COs) (2.5 equiv)

e Solvent: DMF or Acetonitrile
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Step-by-Step Methodology

o Salt Neutralization:
o Suspend the starting material and Cs2COs in the solvent.
o Stir for 15 minutes at RT. The mixture will be heterogeneous.

o Mechanism:[1][3][4][5][6][7] Cs2COs is effective at neutralizing the HCI and generating the
reactive carboxylate anion due to the "Cesium Effect" (higher solubility/reactivity).

o Alkylation:
o Add the Alkyl Halide dropwise.
o Stir at RT for 4-12 hours.

o Note: Avoid heating >60°C to prevent potential ring opening or polymerization of the
azetidine.

o Workup:
o Dilute with EtOAc/Water.
o Extract aqueous layer with EtOAc (2x).[5]
o Wash combined organics with Brine.[5]

o Concentrate.

Visualizing the Workflow

The following diagram illustrates the decision logic for the Amide Coupling protocol, specifically
addressing the salt neutralization and workup risks.
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Start: 2-(3-Methylazetidin-1-yl)acetic acid HCI

Dissolve in DMF

CRITICAL: Base Stoichiometry
Did you add >2.0 equiv DIPEA?

Reaction Stalls Active Ester Formation
(HCI protonates Amine) (O-At species)

Add Amine Partner + More Base

l

Coupling Reaction (2-4h)
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Product has Basic Nitrogen?

Incorrect Path

Acid Wash (1N HCI)
RISK: Product loss to Aqueous

Basic Wash (NaHCO3)
Product stays in Organic

Purification
(DCM:MeOH + 1% NH40OH)
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Figure 1: Decision logic for the synthesis workflow, emphasizing the critical stoichiometry
required for HCI salts and the appropriate workup for amphoteric/basic products.

Scientific Rationale & Troubleshooting
Why Azetidine? (The "Gem-Dimethyl" Effect without the
Methyis)

While the Thorpe-Ingold effect (gem-dimethyl) is commonly used to restrict conformation, the
azetidine ring achieves a similar entropic prepayment by locking the N-C bonds into a cycle.
This reduces the entropy penalty upon binding to a protein target. The 3-methyl group further
biases the ring pucker, often favoring a specific conformation that can be exploited for
selectivity [1].

Troubleshooting Guide
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Issue Probable Cause Corrective Action

The HCI salt consumed your
) o first equivalent of DIPEA.[1]
Low Yield (<30%) Insufficient Base ) )
Ensure total base is =3.5 equiv

relative to the acid.

The azetidine nitrogen is basic

(pKa ~9.5). Acid washes
Product in Aqueous Acidic Workup protonate it, making it water-

soluble. Use pH 8-9 buffers for

washing.

Avoid strong nucleophiles
(e.g., thiols) at high
) ) - temperatures (>80°C), which
Ring Opening Nucleophilic Attack )
can attack the ring carbons
(C2/C4) and open the

azetidine [2].

While this specific molecule is

achiral, if coupling to a chiral
Epimerization Over-activation amine, excessive HATU/Base

time can racemize the amine.

Limit pre-activation to 10 mins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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